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Compound of Interest

Compound Name: Norflurazon-13C,d3

Cat. No.: B13439323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercially available Norflurazon-
13C,d3 analytical standard, a critical tool for researchers in environmental science, food safety,

and drug development. This document details the primary commercial suppliers, typical product

specifications, and comprehensive experimental protocols for its use in isotope dilution mass

spectrometry.

Commercial Suppliers and Product Specifications
Norflurazon-13C,d3 is a stable isotope-labeled internal standard used for the accurate

quantification of Norflurazon, a selective herbicide. The introduction of carbon-13 and

deuterium atoms allows for its differentiation from the native analyte by mass spectrometry,

enabling precise and accurate measurement by correcting for matrix effects and sample

preparation losses.

Two prominent commercial suppliers of Norflurazon-13C,d3 analytical standard have been

identified: LGC Standards and Pharmaffiliates. While the detailed Certificate of Analysis for a

specific lot is available upon purchase, this guide summarizes the typical product specifications

based on available data and industry standards for such analytical reference materials.

Table 1: Commercial Supplier and Typical Product Specifications for Norflurazon-13C,d3
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Parameter LGC Standards Pharmaffiliates

Product Name Norflurazon-13C,d3 Norflurazon-13C,d3

Product Code TRC-N684502 Not readily available

CAS Number 1346603-47-1[1][2] 1346603-47-1[2]

Molecular Formula C₁₁¹³CH₆D₃ClF₃N₃O[1] Not specified, assumed same

Molecular Weight 307.68 g/mol [1] Not specified, assumed same

Form Neat Solid Neat Solid (assumed)

Chemical Purity Typically ≥98%
High purity, produced under

ISO 17034

Isotopic Enrichment (¹³C) Typically ≥99 atom % Not specified

Isotopic Enrichment (D) Typically ≥98 atom % Not specified

Storage Conditions -20°C
Not specified, cool and dark

recommended

Available Quantities 1 mg, 10 mg Inquire for details

Note: The chemical purity and isotopic enrichment values are based on typical specifications

for stable isotope-labeled analytical standards and may vary between lots. A comprehensive,

lot-specific Certificate of Analysis should be obtained from the supplier for precise data.

Experimental Protocols: Isotope Dilution Analysis of
Norflurazon
Isotope dilution mass spectrometry (ID-MS) is the gold standard for the quantitative analysis of

organic micropollutants. The use of Norflurazon-13C,d3 as an internal standard is integral to

this methodology. Below are detailed experimental protocols for the analysis of Norflurazon in

water and soil matrices.

Analysis of Norflurazon in Water Samples (based on
EPA Method 525.2)
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This protocol outlines the extraction and analysis of Norflurazon from drinking water samples.

2.1.1. Sample Preparation and Extraction

Sample Collection: Collect 1 L water samples in amber glass bottles.

Internal Standard Spiking: Add a known amount of Norflurazon-13C,d3 stock solution to the

1 L water sample. The spiking level should be chosen to be in the mid-range of the

calibration curve.

Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge by passing 10 mL of methylene chloride, followed by 10 mL

of methanol, and finally 10 mL of reagent water. Do not allow the cartridge to go dry.

Pass the 1 L water sample through the conditioned SPE cartridge at a flow rate of 10-15

mL/min.

After the entire sample has passed through, dry the cartridge by pulling a vacuum through

it for 10-15 minutes.

Elution: Elute the trapped analytes from the cartridge with 5-10 mL of ethyl acetate followed

by 5-10 mL of methylene chloride.

Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of

nitrogen.

2.1.2. Instrumental Analysis (LC-MS/MS)

Chromatographic Separation:

LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate Norflurazon from matrix interferences.
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Injection Volume: 5-10 µL.

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Norflurazon (Quantifier): m/z 304.1 → [Specific Fragment Ion]

Norflurazon (Qualifier): m/z 304.1 → [Second Specific Fragment Ion]

Norflurazon-13C,d3 (Internal Standard): m/z 308.1 → [Corresponding Fragment Ion]

Quantification: The concentration of Norflurazon in the sample is calculated by comparing

the peak area ratio of the native analyte to the isotopically labeled internal standard against a

calibration curve.

Analysis of Norflurazon in Soil Samples
This protocol outlines the extraction and analysis of Norflurazon from soil.

2.2.1. Sample Preparation and Extraction (QuEChERS-based method)

Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm sieve.

Weighing and Spiking: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube. Add

a known amount of Norflurazon-13C,d3 stock solution.

Hydration: Add 10 mL of water to the soil and vortex for 30 seconds.

Extraction:

Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g

Disodium Citrate Sesquihydrate).
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Shake vigorously for 1 minute and centrifuge at ≥3000 g for 5 minutes.

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL microcentrifuge

tube containing dSPE cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg Primary Secondary

Amine (PSA)).

Vortex for 30 seconds and centrifuge at high speed for 2 minutes.

Final Extract: The supernatant is ready for LC-MS/MS analysis.

2.2.2. Instrumental Analysis (LC-MS/MS)

The instrumental analysis conditions are similar to those described for water analysis in section

2.1.2. Matrix-matched calibration standards should be prepared by spiking known amounts of

Norflurazon and a fixed amount of Norflurazon-13C,d3 into blank soil extracts to compensate

for matrix effects.

Visualizations
The following diagrams illustrate the experimental workflows for the analysis of Norflurazon in

water and soil samples.
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Caption: Workflow for Norflurazon analysis in water.
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Sample Preparation (QuEChERS) Analysis
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Caption: Workflow for Norflurazon analysis in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Norflurazon-13C,d3 | CAS 1346603-47-1 | LGC Standards [lgcstandards.com]

2. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [A Technical Guide to Norflurazon-13C,d3 Analytical
Standard: Sourcing and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13439323#commercial-suppliers-of-norflurazon-13c-
d3-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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